Cas no 119534-79-1 (Benzenamine, 3-(tridecafluorohexyl)-)

Benzenamine, 3-(tridecafluorohexyl)- structure
119534-79-1 structure
Product Name:Benzenamine, 3-(tridecafluorohexyl)-
CAS No:119534-79-1
MF:C12H6F13N
MW:411.161988735199
MDL:MFCD03412266
CID:1211942
PubChem ID:14251127
Update Time:2025-04-20

Benzenamine, 3-(tridecafluorohexyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzenamine, 3-(tridecafluorohexyl)-
    • MFCD03412266
    • 119534-79-1
    • 3-(Perfluorohexyl)aniline; 97%
    • SCHEMBL9651762
    • NS00109366
    • 3-(1,1,2,2,3,3,4,4,5,5,6,6,6-tridecafluorohexyl)aniline
    • DTXSID10895722
    • QSHAXUHMVBEXQL-UHFFFAOYSA-N
    • 3-(tridecafluorohexyl)aniline
    • 3-(PERFLUOROHEXYL)ANILINE
    • MDL: MFCD03412266
    • Inchi: 1S/C12H6F13N/c13-7(14,5-2-1-3-6(26)4-5)8(15,16)9(17,18)10(19,20)11(21,22)12(23,24)25/h1-4H,26H2
    • InChI Key: QSHAXUHMVBEXQL-UHFFFAOYSA-N
    • SMILES: FC(C(C(C(F)(F)F)(F)F)(F)F)(C(C(C1C=CC=C(C=1)N)(F)F)(F)F)F

Computed Properties

  • Exact Mass: 474.99118
  • Monoisotopic Mass: 411.0292653g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 14
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 5
  • Complexity: 510
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.5
  • Topological Polar Surface Area: 26Ų

Experimental Properties

  • PSA: 60.16

Benzenamine, 3-(tridecafluorohexyl)- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB143557-1 g
3-(Perfluorohexyl)aniline; 97%
119534-79-1
1g
€93.50 2022-09-01
abcr
AB143557-5 g
3-(Perfluorohexyl)aniline; 97%
119534-79-1
5g
€340.20 2022-09-01
abcr
AB143557-1g
3-(Perfluorohexyl)aniline, 97%; .
119534-79-1 97%
1g
€84.00 2025-04-22
abcr
AB143557-5g
3-(Perfluorohexyl)aniline, 97%; .
119534-79-1 97%
5g
€295.00 2025-04-22
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